Cas no 916792-15-9 (4-Bromo-5-fluoro-2-methylbenzonitrile)

4-Bromo-5-fluoro-2-methylbenzonitrile structure
916792-15-9 structure
Product Name:4-Bromo-5-fluoro-2-methylbenzonitrile
CAS No:916792-15-9
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD07782074
CID:820659
PubChem ID:22959841
Update Time:2024-10-26

4-Bromo-5-fluoro-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-fluoro-2-methylbenzonitrile
    • 3-Fluoro-4-methylpyridine
    • CM12974
    • FCH1385921
    • AS05801
    • ST2405642
    • AX8226646
    • X4285
    • 4-Bromo-5-fluoro-2-methylbenzonitrile (ACI)
    • 4-bromo-5-fluoro-2-methyl-benzonitrile
    • 916792-15-9
    • SCHEMBL17492379
    • DTXSID50629220
    • DS-18235
    • SY066112
    • DB-006725
    • AKOS015835500
    • CS-0113040
    • MFCD07782074
    • 4-bromo-5-fluoro-2-methylbenzonitrile;
    • MDL: MFCD07782074
    • Inchi: 1S/C8H5BrFN/c1-5-2-7(9)8(10)3-6(5)4-11/h2-3H,1H3
    • InChI Key: ULVCSNKNBWWEMI-UHFFFAOYSA-N
    • SMILES: N#CC1C(C)=CC(Br)=C(F)C=1

Computed Properties

  • Exact Mass: 212.95900
  • Monoisotopic Mass: 212.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 2.8

Experimental Properties

  • PSA: 23.79000
  • LogP: 2.76828

4-Bromo-5-fluoro-2-methylbenzonitrile Pricemore >>

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